Cas no 617710-55-1 (Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-)

• Product Name: Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-
• CAS No: 617710-55-1
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 502112
• Update Time: 2026-04-29

Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-3,5-dinitro-,(aR)-
• BENZENEMETHANAMINE, Α-METHYL-3,5-DINITRO-, (ΑR)-

• Inchi： InChI=1S/C8H9N3O4/c1-5(9)6-2-7(10(12)13)4-8(3-6)11(14)15/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key： USMLPLKAUZIPIG-RXMQYKEDSA-N
• SMILES： C[C@H](C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 117.66000
• LogP: 3.26940